![molecular formula C12H12N6O2 B6135762 ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate](/img/structure/B6135762.png)
ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a tetrazole ring and a quinoxaline ring, making it a unique and versatile molecule.
Mechanism of Action
The mechanism of action of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in the body, including the NF-κB pathway and the MAPK pathway. It has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 and lipoxygenase.
Biochemical and Physiological Effects:
Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate has been shown to have a variety of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which are both implicated in the development of various diseases. Additionally, it has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate is its versatility. It can be used in a variety of laboratory experiments to investigate its potential applications in various fields. However, one limitation of using this compound is that it can be difficult to synthesize, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate. One area of interest is its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to investigate its potential applications in other areas, such as cardiovascular disease and diabetes. Finally, more studies are needed to investigate the safety and toxicity of this compound.
Synthesis Methods
The synthesis of Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate involves the reaction between 2,3-dichloroquinoxaline and sodium azide in the presence of copper(I) iodide and triphenylphosphine. The resulting compound is then treated with ethyl glycinate to obtain the final product.
Scientific Research Applications
Ethyl N-tetrazolo[1,5-a]quinoxalin-4-ylglycinate has been studied extensively for its potential applications in various scientific fields. It has been found to exhibit antioxidant, anti-inflammatory, and anti-tumor properties. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
ethyl 2-(tetrazolo[1,5-a]quinoxalin-4-ylamino)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N6O2/c1-2-20-10(19)7-13-11-12-15-16-17-18(12)9-6-4-3-5-8(9)14-11/h3-6H,2,7H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCTPTRMBLJQMAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=NC2=CC=CC=C2N3C1=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,2,3,5,9b-Pentaazacyclopenta[a]naphthalen-4-ylamino)acetic acid, ethyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.